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Compound of Interest

Compound Name: Runcaciguat

Cat. No.: B610601

For immediate implementation, all laboratory personnel, researchers, and scientists engaged in
drug development must adhere to the following disposal protocols for Runcaciguat (BAY
1101042) to ensure personnel safety and environmental protection.

Runcaciguat is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] Therefore, proper disposal is not merely a procedural formality but a critical step in
responsible chemical management. Under no circumstances should Runcaciguat or its
containers be disposed of in standard waste streams or released into the environment.

Key Disposal Directives

The primary directive for the disposal of Runcaciguat is to treat it as hazardous waste. All
waste containing Runcaciguat, whether in solid form, in solution, or as contaminated labware,
must be disposed of through an approved and licensed hazardous waste disposal facility.[1]

Personal Protective Equipment (PPE) During Disposal: Before handling Runcaciguat for
disposal, ensure the following PPE is worn:

e Gloves: Chemical-resistant gloves.
o Eye Protection: Safety glasses with side shields or chemical splash goggles.

o Protective Clothing: A laboratory coat is mandatory.
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Quantitative Data and Chemical Identifiers

For proper identification and documentation on hazardous waste manifests, the following
information for Runcaciguat is essential:

Identifier Value

Chemical Name Runcaciguat
Synonym BAY 1101042[1][2]
CAS Number 1402936-61-1[1]
Molecular Formula C23H22CI2F3NO3
Molecular Weight 488.328 g/mol

H302: Harmful if swallowedH410: Very toxic to
GHS Hazard Statements o ] )
aquatic life with long lasting effects

Experimental Protocols for Disposal

Currently, there are no standardized experimental protocols for the chemical neutralization or
degradation of Runcaciguat in a laboratory setting. The recommended and mandatory
procedure is collection and transfer to a certified waste management provider.

Step-by-Step Disposal Procedure:

e Segregation: Isolate all Runcaciguat waste from non-hazardous laboratory trash. This
includes:

o Unused or expired solid Runcaciguat powder.

o Solutions containing Runcaciguat.

o Contaminated materials such as pipette tips, vials, gloves, and bench paper.
» Waste Collection:

o Solid Waste: Place in a clearly labeled, sealed, and durable container.
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o Liquid Waste: Collect in a compatible, leak-proof container. If dissolved in a solvent, the
solvent's own disposal requirements must also be followed. Do not mix with incompatible
waste streams.

e Labeling: Affix a hazardous waste label to the container. The label must include:

[¢]

The words "Hazardous Waste."

[¢]

The full chemical name: "Runcaciguat.”

[e]

The associated hazards (e.g., "Toxic," "Environmental Hazard").

The accumulation start date.

o

o Storage: Store the sealed waste container in a designated, secure satellite accumulation
area within the laboratory. This area should be away from drains and have secondary
containment to mitigate spills.

» Final Disposal: Contact your institution's Environmental Health and Safety (EHS) department
or a contracted licensed hazardous waste disposal company to arrange for pickup and final
disposal.

Runcaciguat Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of
Runcaciguat waste.
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Start: Runcaciguat Waste Generated
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. Final Disposal

Arrange pickup by certified
hazardous waste contractor
(via institution's EHS).

End: Compliant Disposal
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Runcaciguat Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b610601?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC21947.html
https://www.medchemexpress.com/runcaciguat.html
https://www.benchchem.com/product/b610601#runcaciguat-proper-disposal-procedures
https://www.benchchem.com/product/b610601#runcaciguat-proper-disposal-procedures
https://www.benchchem.com/product/b610601#runcaciguat-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b610601?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

